Cas no 1260803-14-2 (1,3,4,5,7,8-Hexahydroquinoline-2,6-dione)

• Product Name: 1,3,4,5,7,8-Hexahydroquinoline-2,6-dione
• CAS No: 1260803-14-2
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 6641970
• PubChem ID: 54114935
• Update Time: 2024-01-29

1,3,4,5,7,8-Hexahydroquinoline-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,3,4,5,7,8-Hexahydroquinoline-2,6-dione
• 1260803-14-2

• Inchi： 1S/C9H11NO2/c11-7-2-3-8-6(5-7)1-4-9(12)10-8/h1-5H2,(H,10,12)
• InChI Key： NJRLUULCPALYBS-UHFFFAOYSA-N
• SMILES： O=C1CCC2=C(C1)CCC(N2)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 46.2Ų